Cas no 1808623-83-7 ((4aS,8aS)-octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one)

• Product Name: (4aS,8aS)-octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one
• CAS No: 1808623-83-7
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 5843484
• PubChem ID: 91654555
• Update Time: 2025-08-05

(4aS,8aS)-octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1808623-83-7
• EN300-197806
• (4aS,8aS)-octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one
• AKOS026741062

• Inchi： 1S/C7H12N2O2/c10-7-9-6-1-2-8-3-5(6)4-11-7/h5-6,8H,1-4H2,(H,9,10)/t5-,6+/m1/s1
• InChI Key： KTIJFWWTOYADKJ-RITPCOANSA-N
• SMILES： O1C(N[C@H]2CCNC[C@@H]2C1)=O

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 50.4Ų

Additional information on (4aS,8aS)-octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one

Research Brief on (4aS,8aS)-octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one (CAS: 1808623-83-7)

In recent years, (4aS,8aS)-octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one (CAS: 1808623-83-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This bicyclic scaffold, characterized by its fused pyrido-oxazinone structure, has demonstrated promising potential in drug discovery, particularly in the development of novel therapeutics targeting neurological and infectious diseases. The unique stereochemistry and functional group arrangement of this compound make it a valuable building block for medicinal chemistry applications.

Recent studies have focused on the synthetic optimization of (4aS,8aS)-octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one to improve its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported an efficient asymmetric synthesis route with a 78% overall yield, utilizing a chiral auxiliary approach to control the stereochemistry at the 4a and 8a positions. This advancement addresses previous challenges in obtaining enantiomerically pure material for biological evaluation.

Pharmacological investigations have revealed that derivatives of this scaffold exhibit potent inhibitory activity against several clinically relevant targets. Notably, a series of N-substituted analogs demonstrated nanomolar affinity for the σ-1 receptor (Ki = 3.2-15.7 nM), suggesting potential applications in neuropathic pain management. Molecular docking studies indicate that the rigid bicyclic system optimally occupies the hydrophobic binding pocket of the receptor, while the oxazinone carbonyl group forms critical hydrogen bonds with key amino acid residues.

In antimicrobial research, (4aS,8aS)-octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one derivatives have shown remarkable activity against drug-resistant bacterial strains. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that certain fluoroquinolone hybrids incorporating this scaffold exhibited MIC values of ≤0.5 μg/mL against methicillin-resistant Staphylococcus aureus (MRSA), with improved pharmacokinetic properties compared to existing antibiotics.

The metabolic stability and toxicity profile of this compound class have been systematically evaluated in recent preclinical studies. Interestingly, the unsubstituted parent compound demonstrated excellent metabolic stability in human liver microsomes (t1/2 > 120 min) and low cytotoxicity (CC50 > 100 μM in HepG2 cells), making it an attractive starting point for further structural optimization. These findings were presented at the 2023 American Chemical Society National Meeting.

Ongoing research is exploring the application of this scaffold in targeted drug delivery systems. Preliminary results from a collaborative study between academic and industry researchers indicate that PEGylated derivatives of (4aS,8aS)-octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one can effectively conjugate with monoclonal antibodies, potentially enabling the development of novel antibody-drug conjugates (ADCs) for cancer therapy. The stability of the oxazinone ring under physiological conditions appears to be particularly advantageous for this application.

In conclusion, (4aS,8aS)-octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one represents a versatile and pharmacologically relevant scaffold with multiple therapeutic applications. The recent advancements in its synthesis, biological evaluation, and formulation strategies underscore its growing importance in medicinal chemistry. Future research directions likely will focus on expanding its structure-activity relationships, exploring new therapeutic indications, and optimizing its drug-like properties for clinical development.